Cas no 2580090-21-5 ((2S,4As,7aR)-2,3,4,4a,5,6,7,7a-octahydropyrano[2,3-c]pyrrole-2-carboxylic acid;hydrochloride)

• Product Name: (2S,4As,7aR)-2,3,4,4a,5,6,7,7a-octahydropyrano[2,3-c]pyrrole-2-carboxylic acid;hydrochloride
• CAS No: 2580090-21-5
• MF: C₈H₁₄ClNO₃
• MW: 207.654661655426
• CID: 5361079
• Update Time: 2025-10-28

(2S,4As,7aR)-2,3,4,4a,5,6,7,7a-octahydropyrano[2,3-c]pyrrole-2-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S,4As,7aR)-2,3,4,4a,5,6,7,7a-octahydropyrano[2,3-c]pyrrole-2-carboxylic acid;hydrochloride
• Z4895047960
• rac-(2R,4aR,7aS)-octahydropyrano[2,3-c]pyrrole-2-carboxylic acid hydrochloride

• Inchi： 1S/C8H13NO3.ClH/c10-8(11)6-2-1-5-3-9-4-7(5)12-6;/h5-7,9H,1-4H2,(H,10,11);1H/t5-,6-,7-;/m0./s1
• InChI Key： WLOXKHKAVXOFEN-MKXDVQRUSA-N
• SMILES： Cl.O1[C@H](C(=O)O)CC[C@H]2CNC[C@H]12

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Topological Polar Surface Area: 58.6

Additional information on (2S,4As,7aR)-2,3,4,4a,5,6,7,7a-octahydropyrano[2,3-c]pyrrole-2-carboxylic acid;hydrochloride

Compound CAS No. 2580090-21-5: (2S,4aS,7aR)-2,3,4,4a,5,6,7,7a-octahydropyrano[2,3-c]pyrrole-2-carboxylic acid; hydrochloride

Compound CAS No. 2580090-21-5, also known as (2S,4aS,7aR)-2,3,4,4a,5,6,7,7a-octahydropyrano[2,3-c]pyrrole-2-carboxylic acid hydrochloride, is a highly specialized organic compound with significant potential in the fields of pharmacology and organic synthesis. This compound belongs to the class of bicyclic amino acids and has garnered attention due to its unique structural features and promising bioactivity. Recent studies have highlighted its role in modulating cellular signaling pathways and its potential application in the development of novel therapeutic agents.

The chemical structure of this compound is characterized by a fused pyrano-pyrrole ring system with an octahydro framework. The stereochemistry at the (2S,4aS,7aR) configuration plays a critical role in determining its pharmacokinetic properties and biological activity. The presence of a carboxylic acid group and its hydrochloride salt form further enhance its solubility and stability under physiological conditions. Researchers have employed advanced computational methods to model the molecular interactions of this compound with various biological targets, providing insights into its mechanism of action.

Recent advancements in synthetic methodology have enabled the efficient construction of this complex molecule. Techniques such as asymmetric catalysis and convergent synthesis have been employed to achieve high yields and excellent stereocontrol. These methods not only facilitate large-scale production but also pave the way for further structural modifications to optimize bioavailability and efficacy.

In terms of pharmacological applications, this compound has shown remarkable potential in targeting neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in amyloid-beta production and tau phosphorylation. Furthermore, its anti-inflammatory properties make it a promising candidate for treating chronic inflammatory conditions such as arthritis and cardiovascular diseases.

The biological activity of this compound is closely tied to its ability to modulate ion channels and G-protein coupled receptors (GPCRs). Recent findings from electrophysiological studies have revealed its potentiation effects on nicotinic acetylcholine receptors (nAChRs), which are implicated in cognitive function and addiction. These discoveries underscore the versatility of this compound as a tool for studying complex neuronal networks.

From a therapeutic standpoint, the development of this compound into a drug candidate requires extensive preclinical testing to evaluate its safety profile and pharmacokinetics. Ongoing research is focused on optimizing its bioavailability through prodrug strategies and nanoparticle delivery systems. Additionally, efforts are being made to explore its combination therapy potential with other neuroprotective agents.

In conclusion, Compound CAS No. 2580090-21-5 represents a cutting-edge advancement in medicinal chemistry with broad implications for drug discovery. Its unique structure, combined with its diverse biological activities, positions it as a valuable asset in the fight against debilitating diseases. As research continues to unfold, this compound holds the promise of becoming a cornerstone in modern therapeutic interventions.